Cas no 166171-16-0 (3,9-Diazabicyclo[3.3.1]nonan-7-amine,9-methyl-,endo-(9CI))

3,9-Diazabicyclo[3.3.1]nonan-7-amine,9-methyl-,endo-(9CI) structure
166171-16-0 structure
Product Name:3,9-Diazabicyclo[3.3.1]nonan-7-amine,9-methyl-,endo-(9CI)
CAS No:166171-16-0
MF:C8H17N3
MW:155.240681409836
CID:904920
PubChem ID:45099414
Update Time:2025-04-19

3,9-Diazabicyclo[3.3.1]nonan-7-amine,9-methyl-,endo-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,9-Diazabicyclo[3.3.1]nonan-7-amine,9-methyl-,endo-(9CI)
    • ENDO-9-METHYL-3,9-DIAZABICYCLO[3.3.1]NONAN-7-AMINE
    • 166171-16-0
    • 9-Methyl-3,9-diazabicyclo[3.3.1]nonan-7-amine
    • Inchi: 1S/C8H17N3/c1-11-7-2-6(9)3-8(11)5-10-4-7/h6-8,10H,2-5,9H2,1H3
    • InChI Key: LZXLQRDMXYCOAE-UHFFFAOYSA-N
    • SMILES: N1(C)C2CNCC1CC(C2)N

Computed Properties

  • Exact Mass: 155.14200
  • Monoisotopic Mass: 155.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 16
  • Complexity: 959
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.8
  • Topological Polar Surface Area: 41.3A^2

Experimental Properties

  • PSA: 41.29000
  • LogP: 0.34670
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